![molecular formula C13H20N2O5 B2717257 N1-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-N2-(2-methoxyethyl)oxalamide CAS No. 1788666-79-4](/img/structure/B2717257.png)
N1-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-N2-(2-methoxyethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N1-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-N2-(2-methoxyethyl)oxalamide” is an organic compound containing a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . It also contains an oxalamide group, which is a type of amide and is often involved in hydrogen bonding .
Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various spectroscopic techniques such as 1H-NMR and 13C-NMR . These techniques can provide information about the types of atoms in the compound and their connectivity.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be analyzed using various techniques. For example, the density, melting point, and refractive index can be determined experimentally . Spectroscopic techniques can also provide information about the compound’s electronic structure .Scientific Research Applications
Applications in Cancer Research
Phase I and Pharmacokinetic Study of Dolastatin 10 Analogue TZT-1027 : This study evaluated TZT-1027, a cytotoxic dolastatin 10 derivative that inhibits microtubule assembly through the binding to tubulins, for its dose-limiting toxicities, maximum tolerated dose, and pharmacokinetics in patients with advanced solid tumors. The findings support the potential of furan derivatives in cancer treatment protocols (M. D. de Jonge et al., 2005).
Phase II Studies of Polymer-Doxorubicin (PK1, FCE28068) : This research reports phase II studies using polymer-doxorubicin, a compound that showed signs of activity with decreased toxicity in chemotherapy-refractory patients. This study underscores the significance of furan derivatives in enhancing the therapeutic index of chemotherapeutic agents (L. Seymour et al., 2009).
Metabolic Studies
Pregnancy Increases the Renal Secretion of N1-methylnicotinamide (1-NMN) : The study explored the renal secretion of 1-NMN, an endogenous probe for renal transporter activity, indicating the significance of furan derivatives in understanding renal function and drug interactions in physiological conditions like pregnancy (Mackenzie C. Bergagnini-Kolev et al., 2017).
N1-methylnicotinamide as Biomarker for MATE-mediated Renal Drug-Drug Interactions : This study suggested that N1-methylnicotinamide could serve as an endogenous biomarker for renal drug-drug interactions mediated by the multidrug and toxin extrusion proteins (MATEs), highlighting the utility of furan derivatives in pharmacokinetics and drug safety evaluation (F. Müller et al., 2023).
Safety and Hazards
properties
IUPAC Name |
N'-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-N-(2-methoxyethyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O5/c1-13(18,8-10-4-3-6-20-10)9-15-12(17)11(16)14-5-7-19-2/h3-4,6,18H,5,7-9H2,1-2H3,(H,14,16)(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUOQJIVEMIDNGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CO1)(CNC(=O)C(=O)NCCOC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.